4-Morpholin-4-ylmethyl-1H-quinolin-2-one

• IUPAC Name: 4-(morpholin-4-ylmethyl)-1H-quinolin-2-one
• InChI: InChI=1S/C14H16N2O2/c17-14-9-11(10-16-5-7-18-8-6-16)12-3-1-2-4-13(12)15-14/h1-4,9H,5-8,10H2,(H,15,17)
• InChI Key: GMIRSQVMTMJGJI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC(=O)NC3=CC=CC=C32
• Molecular Formula: C14H16N2O2
• DSSTOX Substance ID: DTXSID60357704
• Molecular Weight: 244.29 g/mol
• CAS RN: 13694-07-0

Description

4-Morpholin-4-ylmethyl-1H-quinolin-2-one (MMO) is a heterocyclic compound that has been studied extensively in recent years due to its potential applications in the fields of science, medicine, and pharmacology. MMO has been found to possess a wide range of biological activities, including anti-inflammatory, anti-oxidative, anti-bacterial, and anti-tumor activities. In addition, MMO has been used as a model compound to study the mechanism of action of other compounds. The purpose of

Scientific Research Applications

DNA-Dependent Protein Kinase Inhibition

One of the notable applications of compounds structurally related to 4-Morpholin-4-ylmethyl-1H-quinolin-2-one is their role as inhibitors of DNA-dependent protein kinase (DNA-PK). Specifically, 8-substituted 2-morpholin-4-yl-quinolin-4-ones and 9-substituted 2-morpholin-4-yl-pyrido[1,2-a]pyrimidin-4-ones have been synthesized and demonstrated to be effective inhibitors of DNA-PK, with IC50 values in the low nanomolar range when certain aryl and heteroaryl groups are used as substituents (Barbeau et al., 2007).

Efficient Synthesis for Medicinal Chemistry

Another application is in the field of medicinal chemistry, where efficient synthesis routes are developed for related compounds. For instance, an efficient synthesis of a pyrrolquinolone, which is structurally related to this compound, has been developed, highlighting the importance of these compounds in drug discovery and development (Dorow et al., 2006).

Antimicrobial Activities

Compounds with structural similarities to this compound have been synthesized and tested for antimicrobial activities. For example, novel 2-(4-morpholino quinolin-7-yl)-N-substituted phenyl hydrazinyl carbothioamide derivatives were synthesized and evaluated against various strains of microorganisms, demonstrating the potential of these compounds in antimicrobial research (Patel et al., 2018).

Photophysical and Biomolecular Binding Properties

Additionally, compounds related to this compound have been studied for their photophysical properties and biomolecular binding capabilities. For instance, new series of 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines were synthesized and analyzed for their photophysical properties and DNA binding capabilities, highlighting their potential in biophysical research (Bonacorso et al., 2018).